Cas no 1805990-34-4 (Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1805990-34-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4871188
• Update Time: 2025-06-13

Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)3-2-4(9)13-6(5(3)10)7(11)12/h2,7H,1H3
• InChI Key： FYBAMZMZWYUFFK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805990-34-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate, identified by its CAS number 1805990-34-4, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its chloro, difluoromethyl, and fluoropyridine moieties, contribute to its versatility and efficacy in drug development.

The increasing interest in fluorinated pyridines in medicinal chemistry stems from their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In recent years, researchers have explored the potential of fluorinated pyridines in developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory diseases. The presence of multiple fluorine atoms in Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate not only enhances its lipophilicity but also contributes to its resistance against enzymatic degradation, making it an attractive building block for medicinal chemists.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the 6-chloro and difluoromethyl substituents into a pyridine core, Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate provides a scaffold that can be further modified to target specific kinase domains. For instance, studies have demonstrated its utility in developing inhibitors for Janus kinases (JAKs), which are involved in autoimmune diseases and leukemias. The fluorine atoms improve the binding affinity of these inhibitors to their target proteins, leading to more potent and selective therapeutic agents.

In addition to its role in kinase inhibition, Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate has shown promise in the development of antiviral drugs. The structural motif of this compound resembles several known antiviral agents that target viral proteases and polymerases. Researchers have leveraged its scaffold to design molecules that disrupt viral replication cycles, offering new avenues for treating RNA viruses such as influenza and coronaviruses. The< strong>fluoropyridine core provides a stable platform for further derivatization, allowing chemists to fine-tune the properties of these antiviral candidates.

The synthesis of Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a halogenated pyridine precursor, which is then subjected to fluorination reactions using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The introduction of the difluoromethyl group is a critical step, often achieved through metal-catalyzed cross-coupling reactions or direct fluorination protocols. Finally, esterification with methyl chloroformate or an equivalent reagent yields the desired carboxylate ester.

The importance of this compound is further underscored by its role in exploring novel therapeutic modalities. For example, researchers are investigating its potential as a prodrug that can be activated at the site of disease by enzymatic or chemical means. By designing prodrugs based on Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate, it may be possible to enhance drug delivery systems, reduce side effects, and improve patient compliance. Such innovations are particularly relevant in oncology and chronic disease management.

The growing body of literature on fluorinated pyridines underscores their significance in drug discovery. Academic research groups and pharmaceutical companies alike are investing considerable resources into developing libraries of fluorinated heterocycles for high-throughput screening (HTS) campaigns. Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate stands out as a versatile intermediate that can be rapidly modified to generate diverse chemical scaffolds. Its use in combinatorial chemistry and library synthesis has led to the identification of several lead compounds with promising biological activity.

The future prospects for Methyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate are bright, given the ongoing demand for innovative therapeutic agents. As drug discovery efforts continue to evolve, this compound will likely play an increasingly important role in developing next-generation pharmaceuticals. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design molecules with enhanced potency, selectivity, and pharmacokinetic profiles.